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Compound of Interest

Compound Name: 3-Iodo-4-nitrophenol

CAS No.: 50590-07-3

Cat. No.: B1398473

Get Quote

Executive Summary
This guide provides a technical analysis of the solubility thermodynamics of 3-Iodo-4-
nitrophenol (CAS 50590-07-3). Unlike generic nitrophenols, the presence of the iodine atom at

the meta position (relative to the hydroxyl) significantly alters the lipophilicity (LogP) and acidity

(

), dictating specific solvent choices for synthesis, purification, and formulation.

Key Physicochemical Parameters:

Parameter Value Technical Implication

Molecular Weight 265.01 g/mol Moderate molecular size.

Melting Point 153–159 °C
High thermal stability; ideal for

hot recrystallization.

|
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(Acidic) | 6.39 ± 0.10 | More acidic than 4-nitrophenol (

7.15). Deprotonates at neutral pH. | | LogP (Lipophilicity) | 2.80 | Moderate lipophilicity; prefers
organic phases over water. | | Appearance | Yellow crystalline solid | Chromophore sensitive to
pH (Yellow

Orange in base). |

Physicochemical Architecture & Solubility
Mechanism
To master the solubility of this compound, one must understand the competing electronic and

steric forces within the molecule.

The "Push-Pull" Electronic System
The solubility behavior is governed by three functional groups acting in tension:

Phenolic Hydroxyl (-OH): Acts as a Hydrogen Bond Donor (HBD). This provides solubility in

protic solvents (Alcohols).

Nitro Group (-NO

): A strong electron-withdrawing group (EWG) that polarizes the molecule, creating a high
dipole moment. This ensures high solubility in polar aprotic solvents (DMSO, DMF).

Iodine Atom (-I): A large, soft, lipophilic halogen. It increases the London Dispersion Forces (

), making the molecule significantly less water-soluble than its non-halogenated parent.

The Acidity Factor ( Shift)
The iodine atom exerts an inductive electron-withdrawing effect (-I effect), stabilizing the

phenoxide anion.

Result: The

drops to ~6.4.
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Solubility Consequence: In buffered aqueous solutions above pH 7.5, the compound exists

primarily as the anion, which is highly water-soluble. Below pH 5.0, it is the neutral

protonated form, which is water-insoluble but soluble in organics.

Solubility Landscape: Solvent Selection Data
The following data categorizes solvents based on their interaction capability with 3-Iodo-4-
nitrophenol.

Table 1: Solubility Performance by Solvent Class
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Solvent Class
Representative
Solvents

Solubility Rating
Mechanistic
Rationale

Polar Aprotic DMSO, DMF, NMP
Excellent (>100

mg/mL)

Strong dipole-dipole

interactions match the

nitro group's polarity.

Polar Protic
Methanol, Ethanol,

Isopropanol
Good (20–50 mg/mL)

H-bonding matches

the phenolic -OH.

Solubility increases

drastically with

temperature.

Chlorinated
Dichloromethane

(DCM), Chloroform
Moderate

Good solvation of the

iodine/aromatic core,

but lacks H-bonding

capability.

Esters/Ethers Ethyl Acetate, THF Moderate to Good

H-bond acceptors

interact with the

phenolic proton.

Non-Polar
Hexane, Heptane,

Toluene
Poor/Anti-Solvent

Dominant polar forces

of the solute prevent

solvation by

dispersion-only

solvents.

Aqueous (Neutral) Water (pH 7) Very Poor (<1 mg/mL)

Hydrophobic iodine +

aromatic ring

dominate.

Aqueous (Basic)

0.1M NaOH or Na

CO
High (as salt)

Deprotonation forms

the water-soluble

sodium phenolate salt.

Thermodynamic Modeling: Hansen Solubility
Parameters (HSP)
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For formulation and solvent blending, we utilize Hansen Solubility Parameters.[1][2] The solute

sphere for 3-Iodo-4-nitrophenol is defined by:

(Dispersion): ~21.0 MPa

(High due to Iodine)

(Polarity): ~13.5 MPa

(Due to Nitro group)

(H-Bonding): ~14.0 MPa

(Phenolic contribution)

Visualization: Interaction Mechanism
The diagram below illustrates the molecular interactions driving solubility.
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Caption: Solubility interaction map showing solvent compatibility and the pH-dependent switch

to the water-soluble anionic form.

Validated Purification Protocols
As an Application Scientist, I recommend two primary purification workflows. The choice

depends on the impurity profile.
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Protocol A: Thermal Recrystallization (Purity < 98%)
This method exploits the steep solubility curve in alcohols. The high melting point (153°C)

allows for safe heating without melting the solid into an "oil," which is a common failure mode in

lower-melting nitrophenols.

Solvent System: Ethanol/Water (90:10 v/v).

Why: Water acts as an anti-solvent to lower the solubility floor at 4°C, maximizing yield.

Preparation: Place crude solid in a round-bottom flask with a stir bar and reflux condenser.

Dissolution: Add Ethanol (90%) slowly while heating to 75°C. Add just enough solvent to

dissolve the solid completely.

Anti-Solvent Tuning: Add warm water dropwise until a faint turbidity persists, then add 1-2 mL

of Ethanol to clear it.

Cooling: Remove heat. Allow to cool to room temperature (25°C) over 2 hours. Do not crash

cool, or impurities will become trapped.

Crystallization: Move to a 4°C fridge for 4 hours. Yellow needles should form.

Collection: Filter via vacuum. Wash with cold (0°C) 50:50 Ethanol/Water. Dry under vacuum

at 45°C.

Protocol B: pH-Swing Extraction (Removal of Non-
Acidic Impurities)
This method utilizes the

(6.39) to separate the product from non-phenolic organic byproducts (e.g., unreacted nitro-
arenes).

Workflow Visualization:
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Caption: pH-Swing extraction workflow isolating 3-Iodo-4-nitrophenol based on its acidity (

6.39).

Analytical Implications (HPLC)
When developing assays for this compound, solubility affects the mobile phase choice.
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Column: C18 (Reverse Phase).

Mobile Phase: Acetonitrile/Water + 0.1% Formic Acid.

Note: Acid modifier is critical. Without acid, the phenol will partially ionize (dissociate) on

the column, leading to peak tailing and split peaks. Keeping pH < 4 ensures it remains in

the neutral form for sharp peak shape.

Detection: UV at 254 nm (aromatic) or 350 nm (nitro-conjugation).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Solubility Profile & Purification of 3-
Iodo-4-nitrophenol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1398473/docs#technical-guide-solubility-profile-
purification-of-3-iodo-4-nitrophenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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